(3,4-Dibenzoyloxy-5-carbamothioyloxolan-2-yl)methyl benzoate
(3,4-Dibenzoyloxy-5-carbamothioyloxolan-2-yl)methyl benzoate
Brand Name:
Vulcanchem
CAS No.:
57944-10-2
VCID:
VC0043237
InChI:
InChI=1S/C27H23NO7S/c28-24(36)23-22(35-27(31)19-14-8-3-9-15-19)21(34-26(30)18-12-6-2-7-13-18)20(33-23)16-32-25(29)17-10-4-1-5-11-17/h1-15,20-23H,16H2,(H2,28,36)
SMILES:
C1=CC=C(C=C1)C(=O)OCC2C(C(C(O2)C(=S)N)OC(=O)C3=CC=CC=C3)OC(=O)C4=CC=CC=C4
Molecular Formula:
C27H23NO7S
Molecular Weight:
505.5 g/mol
(3,4-Dibenzoyloxy-5-carbamothioyloxolan-2-yl)methyl benzoate
CAS No.: 57944-10-2
Reference Standards
VCID: VC0043237
Molecular Formula: C27H23NO7S
Molecular Weight: 505.5 g/mol
| CAS No. | 57944-10-2 |
|---|---|
| Product Name | (3,4-Dibenzoyloxy-5-carbamothioyloxolan-2-yl)methyl benzoate |
| Molecular Formula | C27H23NO7S |
| Molecular Weight | 505.5 g/mol |
| IUPAC Name | (3,4-dibenzoyloxy-5-carbamothioyloxolan-2-yl)methyl benzoate |
| Standard InChI | InChI=1S/C27H23NO7S/c28-24(36)23-22(35-27(31)19-14-8-3-9-15-19)21(34-26(30)18-12-6-2-7-13-18)20(33-23)16-32-25(29)17-10-4-1-5-11-17/h1-15,20-23H,16H2,(H2,28,36) |
| Standard InChIKey | CKTMVNDDGTXBJC-UHFFFAOYSA-N |
| Isomeric SMILES | C1=CC=C(C=C1)C(=O)OCC2C(C(C(O2)C(=N)S)OC(=O)C3=CC=CC=C3)OC(=O)C4=CC=CC=C4 |
| SMILES | C1=CC=C(C=C1)C(=O)OCC2C(C(C(O2)C(=S)N)OC(=O)C3=CC=CC=C3)OC(=O)C4=CC=CC=C4 |
| Canonical SMILES | C1=CC=C(C=C1)C(=O)OCC2C(C(C(O2)C(=S)N)OC(=O)C3=CC=CC=C3)OC(=O)C4=CC=CC=C4 |
| Synonyms | NSC 326395 |
| PubChem Compound | 5129520 |
| Last Modified | Nov 11 2021 |
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